Cas no 1002678-92-3 ([2-(2,4-dichlorophenoxy)ethyl](ethyl)amine)

• Product Name: [2-(2,4-dichlorophenoxy)ethyl](ethyl)amine
• CAS No: 1002678-92-3
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 5524348
• Update Time: 2025-06-13

[2-(2,4-dichlorophenoxy)ethyl](ethyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(2,4-dichlorophenoxy)ethyl](ethyl)amine
• 2-(2,4-dichlorophenoxy)-N-ethylethanamine

• Inchi： 1S/C10H13Cl2NO/c1-2-13-5-6-14-10-4-3-8(11)7-9(10)12/h3-4,7,13H,2,5-6H2,1H3
• InChI Key： MKVSWNJGZABDTD-UHFFFAOYSA-N
• SMILES： C(NCC)COC1=CC=C(Cl)C=C1Cl

Additional information on [2-(2,4-dichlorophenoxy)ethyl](ethyl)amine

Comprehensive Overview of [2-(2,4-dichlorophenoxy)ethyl](ethyl)amine (CAS No. 1002678-92-3): Properties, Applications, and Research Insights

[2-(2,4-dichlorophenoxy)ethyl](ethyl)amine (CAS No. 1002678-92-3) is a specialized organic compound with a unique molecular structure, combining a phenoxyethyl backbone with an ethylamine functional group. This compound has garnered significant attention in recent years due to its potential applications in agrochemicals, pharmaceuticals, and material science. Researchers and industry professionals frequently search for terms like "synthesis of [2-(2,4-dichlorophenoxy)ethyl](ethyl)amine", "CAS 1002678-92-3 applications", and "mechanism of action of dichlorophenoxyethylamines", reflecting its growing relevance in scientific and industrial communities.

The compound's structural features, including the 2,4-dichlorophenoxy moiety and the ethylamine side chain, contribute to its versatility. These functional groups enable interactions with biological systems and materials, making it a subject of interest for studies on plant growth regulation, enzyme inhibition, and surface modification. Recent publications highlight its role in optimizing crop protection strategies, aligning with the global focus on sustainable agriculture and food security—a hot topic among environmentalists and agronomists.

From a synthetic chemistry perspective, [2-(2,4-dichlorophenoxy)ethyl](ethyl)amine is typically prepared through nucleophilic substitution reactions or reductive amination protocols. Innovations in green chemistry have led to improved synthetic routes, reducing waste and energy consumption—addressing the demand for eco-friendly processes. Search trends reveal queries such as "biodegradability of CAS 1002678-92-3" and "scalable production methods", underscoring the need for sustainable solutions in chemical manufacturing.

In pharmacological research, derivatives of this compound have shown promise in modulating specific biological pathways. While not a therapeutic agent itself, its scaffold serves as a valuable precursor for designing molecules targeting neurological receptors or metabolic enzymes. This aligns with the surge in interest for drug discovery and precision medicine, as evidenced by frequent searches for "structure-activity relationship of phenoxyethylamines".

Material scientists have also explored CAS 1002678-92-3 for its potential in creating functionalized polymers and coatings. Its ability to alter surface properties makes it relevant for anti-fouling materials and adhesive technologies—areas gaining traction due to advancements in nanotechnology and industrial applications. SEO data indicates rising queries about "material compatibility" and "thermal stability of [2-(2,4-dichlorophenoxy)ethyl](ethyl)amine", reflecting cross-disciplinary interest.

Analytical characterization of this compound involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. Researchers emphasize the importance of purity assessment, particularly for high-value applications. Laboratory professionals often search for "analytical standards for CAS 1002678-92-3" and "spectral data interpretation", highlighting the need for reliable reference materials.

Regulatory and safety profiles of [2-(2,4-dichlorophenoxy)ethyl](ethyl)amine remain compliant with international guidelines when handled appropriately. Proper storage conditions (typically under inert atmosphere at controlled temperatures) and personal protective equipment are recommended—topics frequently addressed in "chemical handling protocols" searches by laboratory personnel.

Future research directions may explore its utility in smart materials or catalysis, capitalizing on emerging trends in molecular engineering. The compound's adaptability positions it as a candidate for addressing challenges in renewable energy and circular economy initiatives—subjects dominating scientific discourse and search engine queries worldwide.